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Introduction

N-nitroso compounds, or nitrosamines, are classified as a "cohort of concern" due to their

potential for high carcinogenic potency.[1][2] The presence of N-nitroso impurities in

pharmaceutical products is a significant safety concern for regulatory bodies and

manufacturers. N-nitroso-esmolol is a potential impurity arising from the synthesis or

degradation of Esmolol, a short-acting beta-1 adrenergic receptor antagonist.[3] Given the

challenges and ethical considerations of animal testing, in silico (computational) toxicology

offers a rapid and cost-effective approach to predict the potential toxicity of such impurities.[4]

[5] This technical guide provides an in-depth overview of the methodologies and data pertinent

to the in silico toxicity prediction of N-nitroso-esmolol.

Physicochemical Properties of N-nitroso-esmolol
A summary of the computed physicochemical properties of N-nitroso-esmolol is presented in

Table 1. These properties are foundational for many quantitative structure-activity relationship

(QSAR) models.
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Property Value Source

Molecular Formula C16H24N2O5 PubChem[6]

Molecular Weight 324.37 g/mol PubChem[6]

XLogP3 2.1 PubChem[6]

Hydrogen Bond Donor Count 1 PubChem[6]

Hydrogen Bond Acceptor

Count
6 PubChem[6]

Rotatable Bond Count 9 PubChem[6]

Regulatory Context and Available Toxicological Data
While extensive experimental data for N-nitroso-esmolol is not publicly available, the U.S.

Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit for this

specific nitrosamine drug substance-related impurity (NDSRI).

Parameter Value Source

FDA Acceptable Intake (AI) 1500 ng/day Veeprho[7]

A material safety data sheet for N-nitroso-esmolol indicates that there is no data available for

key toxicological endpoints such as acute toxicity, skin corrosion/irritation, germ cell

mutagenicity, and carcinogenicity.[8] This lack of empirical data underscores the critical role of

in silico predictive models in risk assessment.

In Silico Toxicity Prediction: Methodologies and
Protocols
The prediction of chemical toxicity, particularly genotoxicity and carcinogenicity, through

computational means is a well-established practice.[9] These methods generally fall into two

categories: expert rule-based systems and statistical-based (QSAR) models.
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Experimental Protocols: A Generalized In Silico
Workflow
The process for in silico toxicity prediction of a compound like N-nitroso-esmolol typically

follows a structured workflow. This involves leveraging various computational models to assess

different toxicological endpoints.
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Caption: Generalized workflow for in silico toxicity prediction.

1. Quantitative Structure-Activity Relationship (QSAR) Models: QSAR models are mathematical

representations that correlate a compound's chemical structure with its biological activity.[10]

The development of a QSAR model involves:

Data Collection: A training set of diverse chemicals with known experimental toxicity data is

compiled.
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Molecular Descriptor Calculation: Numerical descriptors representing the physicochemical

properties and structural features of the molecules are calculated.

Model Building: Statistical methods such as multiple linear regression, partial least squares,

or machine learning algorithms (e.g., Support Vector Machines, Random Forests) are used

to build a predictive model.[4][5]

Validation: The model's predictive power is assessed using cross-validation and an external

set of chemicals not used in model development.

2. Expert Rule-Based Systems: These systems consist of a knowledge base of rules derived

from established toxicological knowledge and expert analysis. These rules identify structural

alerts (toxicophores) within a chemical structure that are associated with specific toxicities. An

example of a widely used expert system is DEREK (Deductive Estimation of Risk from Existing

Knowledge).

Signaling Pathways: Metabolic Activation of N-
nitrosamines
A critical aspect of N-nitrosamine toxicity is their requirement for metabolic activation to exert

their carcinogenic effects.[2] This process is primarily mediated by cytochrome P450 (CYP)

enzymes.[1] The key initial step is α-carbon hydroxylation, which leads to the formation of a

reactive diazonium ion that can alkylate DNA.[11][12]
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Caption: Metabolic activation pathway of N-nitrosamines.
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Predicted Toxicological Endpoints for N-nitroso-
esmolol
A comprehensive in silico assessment of N-nitroso-esmolol would involve predictions for

several key toxicological endpoints. While specific prediction results for this compound are not

readily available in the public domain, a recent study on Esmolol impurities did utilize QSAR

models to predict the toxicity of other degradation products.[13]

The relationship between different in silico models and the toxicological endpoints they predict

is crucial for a weight-of-evidence approach in risk assessment.
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Caption: Relationship between in silico models and endpoints.

Summary of In Silico Models and Predicted Endpoints
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In Silico Model Type Predicted Endpoint(s) Description

QSAR Models
Bacterial Mutagenicity,

Carcinogenicity

Statistical models that

correlate chemical structures

with toxicological outcomes.

[10]

Expert Rule-Based Systems
Mutagenicity, Chromosomal

Aberrations

Utilize predefined structural

alerts to identify potential

toxicophores within a

molecule.

Machine Learning Models Genotoxicity

Employ algorithms like Support

Vector Machines (SVM) and

Random Forests (RF) to

classify compounds based on

learned patterns from large

datasets.[4][5]

Quantum Mechanics (QM)

Models

Metabolic Reactivity,

Carcinogenic Potency

Calculate electronic properties

to model chemical reactivity

and the energetics of

metabolic activation pathways.

[14]

Conclusion

The in silico toxicological prediction for N-nitroso-esmolol is a necessary step in its risk

assessment, particularly due to the absence of comprehensive experimental data. By

employing a suite of computational tools, including QSAR, expert systems, and machine

learning models, it is possible to predict key toxicological endpoints such as mutagenicity and

carcinogenicity. The metabolic activation pathway, initiated by α-carbon hydroxylation, is a

critical consideration in the assessment of nitrosamines. While the FDA has set an acceptable

intake limit for N-nitroso-esmolol, a detailed in silico analysis provides deeper mechanistic

insights and supports a robust, weight-of-evidence-based safety evaluation for this potential

pharmaceutical impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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